Cas no 1367972-79-9 (3-amino-4-nitrothiophene-2-carboxylic acid)

• Product Name: 3-amino-4-nitrothiophene-2-carboxylic acid
• CAS No: 1367972-79-9
• MF: C₅H₄N₂O₄S
• MW: 188.161259651184
• MDL: MFCD22063114
• CID: 5243679
• Update Time: 2025-06-13

3-amino-4-nitrothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-nitro-
• 3-amino-4-nitrothiophene-2-carboxylic acid

• MDL： MFCD22063114
• Inchi： 1S/C5H4N2O4S/c6-3-2(7(10)11)1-12-4(3)5(8)9/h1H,6H2,(H,8,9)
• InChI Key： UQBXPGHNIZWSNC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C([N+]([O-])=O)C=1N

Additional information on 3-amino-4-nitrothiophene-2-carboxylic acid

Comprehensive Analysis of 3-Amino-4-nitrothiophene-2-carboxylic Acid (CAS No. 1367972-79-9)

3-Amino-4-nitrothiophene-2-carboxylic acid (CAS No. 1367972-79-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and agrochemical development. This heterocyclic molecule, featuring a thiophene core substituted with amino, nitro, and carboxylic acid functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the design of small-molecule inhibitors and bioconjugates.

The compound’s structural versatility allows it to participate in diverse reactions, such as amide coupling, cyclization, and electrophilic aromatic substitution. Its nitro group can be selectively reduced to an amine, enabling the synthesis of more complex derivatives. Recent studies highlight its role in developing fluorescence probes for bioimaging, leveraging the thiophene ring’s electron-rich nature. This aligns with the growing demand for sustainable chemistry solutions, as the compound’s modular design minimizes waste in multi-step syntheses.

In the context of green chemistry, 3-amino-4-nitrothiophene-2-carboxylic acid has been investigated for its compatibility with catalytic processes and solvent-free reactions. A 2023 study demonstrated its utility in metal-free C–H functionalization, addressing industry concerns about heavy metal residues. Such advancements resonate with the pharmaceutical industry’s push toward cleaner production methods, a topic frequently searched in AI-driven drug development forums.

Another hot topic is the compound’s potential in agrochemical innovation. Its nitro-thiophene scaffold has shown herbicidal activity in preliminary trials, sparking interest in crop protection research. This aligns with global searches for eco-friendly pesticides, as farmers and manufacturers seek alternatives to traditional toxic agents. The carboxylic acid moiety further enables conjugation with natural polymers, a strategy explored in controlled-release formulations.

From a commercial perspective, suppliers of CAS 1367972-79-9 emphasize its high purity (>98%) and stability under standard storage conditions. Analytical techniques like HPLC and NMR are routinely employed for quality control, ensuring consistency for high-throughput screening applications. The compound’s structure-activity relationships (SAR) are also a focal point in cheminformatics studies, where researchers correlate its substituents with biological targets.

Emerging trends in personalized medicine have further propelled interest in this molecule. Its ability to serve as a building block for kinase inhibitors—particularly in oncology—has been documented in patent literature. Discussions on platforms like ResearchGate often highlight its role in fragment-based drug design, a technique gaining traction due to its efficiency in identifying lead compounds.

In material science, derivatives of 3-amino-4-nitrothiophene-2-carboxylic acid contribute to conductive polymers and organic semiconductors. The nitro group’s electron-withdrawing properties enhance charge transport, making it relevant for flexible electronics—a sector with exponential growth projections. This connection to renewable energy technologies frequently appears in scientific webinars and grant proposals.

To address common queries from synthetic chemists: The compound’s solubility favors polar aprotic solvents (e.g., DMF, DMSO), and its melting point typically ranges between 210–215°C. Safety data sheets recommend standard laboratory precautions, though it is not classified under stringent hazard categories. These details are critical for protocol optimization, a recurring theme in chemistry Q&A platforms.

Future research directions may explore its enantioselective synthesis or incorporation into MOFs (Metal-Organic Frameworks) for catalytic applications. As AI-assisted molecular modeling tools evolve, virtual screening of its derivatives could accelerate discovery timelines—an intersection of computational chemistry and experimental validation that dominates contemporary literature.